Cas no 883542-92-5 (({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine)
({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- ({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine
- 883542-92-5
- 1-[1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl]-N-methylmethanamine
- AKOS015852948
- ({1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl}methyl)(methyl)amine
- ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine
-
- MDL: MFCD06800767
- Inchi: 1S/C15H23FN2/c1-17-12-14-6-9-18(10-7-14)8-5-13-3-2-4-15(16)11-13/h2-4,11,14,17H,5-10,12H2,1H3
- InChI Key: KEYXGSGLRTYLPN-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CCN1CCC(CNC)CC1
Computed Properties
- Exact Mass: 250.18452690g/mol
- Monoisotopic Mass: 250.18452690g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 326.8±17.0 °C at 760 mmHg
- Flash Point: 151.5±20.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016436-500mg |
({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine |
883542-92-5 | 500mg |
2991CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 016436-500mg |
({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine |
883542-92-5 | 500mg |
2991.0CNY | 2021-07-13 | ||
| TRC | F792170-5mg |
({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine |
883542-92-5 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F792170-10mg |
({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine |
883542-92-5 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F792170-50mg |
({1-[2-(3-Fluorophenyl)ethyl]piperidin-4-yl}-methyl)methylamine |
883542-92-5 | 50mg |
$ 115.00 | 2022-06-04 |
({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine
Compound Introduction: ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine and CAS No. 883542-92-5
Chemical research has been witnessing remarkable advancements in the field of pharmaceuticals, particularly in the development of novel compounds that exhibit significant therapeutic potential. Among these, the compound identified by the CAS number 883542-92-5 and the product name ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine stands out due to its unique structural features and promising biological activities. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, potential applications, and the latest research findings that underscore its significance in modern medicinal chemistry.
The molecular structure of ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine is characterized by a complex arrangement of functional groups, including a piperidine ring, a fluorophenyl moiety, and an amine substituent. The presence of these elements not only contributes to its distinct chemical profile but also opens up numerous possibilities for interaction with biological targets. Specifically, the piperidine ring is a common pharmacophore in many drugs due to its ability to modulate neurotransmitter systems, while the fluorine atom in the phenyl group can enhance metabolic stability and binding affinity.
In recent years, there has been a growing interest in developing small molecules that can modulate central nervous system (CNS) functions. The compound ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine has garnered attention for its potential role in this area. Preliminary studies suggest that it may interact with various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The fluorine substitution in the phenyl ring is particularly noteworthy, as it has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation.
The synthesis of ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of the molecule. These methods not only facilitate the formation of key bonds but also allow for precise functionalization at specific positions within the molecule. The synthesis process highlights the importance of innovative chemical methodologies in developing novel therapeutic agents.
Evaluation of the pharmacological properties of ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit enzymes involved in pain signaling pathways, making it a potential candidate for treating chronic pain conditions. Additionally, its interaction with serotonin receptors suggests possible applications in managing mood disorders. The compound's ability to cross the blood-brain barrier is another critical factor that enhances its therapeutic relevance.
The impact of fluorine substitution on the biological activity of pharmaceutical compounds is well-documented. In the case of ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine, the fluorine atom at the 3-position of the phenyl ring plays a crucial role in modulating its pharmacological effects. This substitution enhances binding affinity by improving hydrophobic interactions with target receptors and extends half-life by reducing enzymatic degradation. Such modifications are often employed in drug design to optimize efficacy while minimizing side effects.
Recent advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine with greater accuracy. Molecular modeling techniques have been used to simulate interactions between this compound and various biological targets, providing insights into its mechanism of action. These simulations have helped refine structural features to enhance potency and selectivity, thereby accelerating the drug discovery process.
The potential therapeutic applications of ({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine extend beyond CNS disorders. Emerging research indicates that it may also have anti-inflammatory properties by modulating immune responses. This dual functionality makes it an attractive candidate for developing combination therapies that address multiple symptoms simultaneously. Such multifaceted approaches are increasingly favored in modern medicine due to their ability to provide comprehensive treatment solutions.
The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on ({1-2-(3-Fluorophenyl)ethylpiperidin-4-ylmethy)methyamine have shown favorable results, with no significant adverse effects observed at moderate doses. However, further extensive testing is necessary to fully assess its safety margins and long-term effects. Collaborative efforts between chemists, biologists, and clinicians are essential in conducting thorough evaluations that ensure patient safety.
The development pipeline for new pharmaceuticals often involves interdisciplinary collaboration across various scientific disciplines. The case of ({1-2-(3-fluorophenyl) ethyl)piperidin - 4 - yl - methyl} ) methyl am ine exemplifies this synergy, where insights from organic chemistry contribute to medicinal chemistry innovations. Such collaborations not only enhance innovation but also streamline drug development processes by leveraging collective expertise.
In conclusion,({1 - 2 - ( 3 - Fluoro phen yl ) eth yl ) piper id i n - 4 - y l } m e th y l ) m e th y l am ine , identified by CAS number 883542 - 92 - 5 , represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its potential applications in treating CNS disorders , chronic pain , and inflammatory conditions highlight its therapeutic significance . Ongoing research continues to uncover new aspects of this compound's pharmacology , paving the way for future medical breakthroughs . As scientific understanding evolves , so too will our appreciation for compounds like this one , which bridge cutting-edge chemistry with unmet medical needs . p >
883542-92-5 (({1-2-(3-Fluorophenyl)ethylpiperidin-4-yl}-methyl)methylamine) Related Products
- 382637-47-0(3-(4-Fluorobenzyl)piperidine)
- 202126-85-0(4-[(3-fluorophenyl)methyl]piperidine)
- 676495-94-6(3-(4-Fluorophenyl)piperidine)
- 275815-80-0((3S)-3-[(4-fluorophenyl)methyl]piperidine)
- 795261-46-0(3-(3-Fluorophenyl)methylpiperidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)